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Compound of Interest

Compound Name: (R)-N-Boc-2-aminocyclohexanone

Cat. No.: B142853

(R)-N-Boc-2-aminocyclohexanone, with the IUPAC name tert-butyl N-[(1R)-2-
oxocyclohexyl]lcarbamate, is a valuable chiral building block in organic synthesis, particularly in
the development of pharmaceutical compounds. Its rigid cyclohexanone core, combined with
the stereodefined amine functionality protected by the tert-butoxycarbonyl (Boc) group, makes
it a crucial intermediate for constructing complex molecules with specific stereochemistry. This
guide provides an in-depth overview of its synthesis, key reactions, and applications, tailored
for researchers and professionals in drug discovery and development.

Physicochemical Properties

Basic physicochemical properties of (R)-N-Boc-2-aminocyclohexanone are summarized in
the table below.

Property Value

CAS Number 149524-64-1[1][2]

Molecular Formula C11H19NO3[1]

Molecular Weight 213.27 g/mol [1]

Appearance Typically a solid

Storage Recommended storage at room temperature[1]
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Synthesis of (R)-N-Boc-2-aminocyclohexanone

The most common and effective route to enantiomerically pure (R)-N-Boc-2-
aminocyclohexanone involves a multi-step process commencing with the resolution of a
racemic precursor, followed by protection and oxidation. This pathway ensures high
stereochemical integrity of the final product.

The overall synthetic workflow can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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